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Compound of Interest

Compound Name: 1-Cyanovinyl acetate

Cat. No.: B1194761

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental thermochemical data for 1-cyanovinyl acetate is not readily
available in the current scientific literature. This guide provides a comprehensive overview of its
known physical properties and presents thermochemical data for the structurally similar
compound, vinyl acetate, to serve as a point of comparison and for estimation purposes.
Furthermore, detailed experimental protocols for determining these properties are described,
offering a roadmap for future research.

Introduction

1-Cyanovinyl acetate (CsHsNOz2) is a functionalized vinyl acetate derivative incorporating a
nitrile group. This substitution is expected to significantly influence its electronic structure,
reactivity, and, consequently, its thermochemical properties. A thorough understanding of these
properties, including its enthalpy of formation, entropy, and heat capacity, is crucial for
modeling its behavior in chemical reactions, assessing its stability, and for process design in
synthetic chemistry and drug development. This guide summarizes the available data and
outlines the experimental methodologies required to fully characterize the thermochemistry of
this compound.

Molecular and Physical Properties
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A summary of the known molecular and physical properties of 1-cyanovinyl acetate is
presented below.

Property Value Source

Molecular Formula CsHsNO2 [PubChem][1]
Molecular Weight 111.10 g/mol [PubChem][1]
IUPAC Name 1-cyanoethenyl acetate [PubChem][1]
CAS Number 3061-65-2 [NIST WebBook][2]
Boiling Point 80-82 °C at 30 mmHg [Sigma-Aldrich][3]
Density 1.04 g/mL at 25 °C [Sigma-Aldrich][3]
Refractive Index n20/D 1.426 [Sigma-Aldrich][3]

Comparative Thermochemical Data: Vinyl Acetate

Due to the absence of experimental thermochemical data for 1-cyanovinyl acetate, data for
the parent compound, vinyl acetate (CaHeO2), is provided in the following table for comparative
analysis. The presence of the electron-withdrawing nitrile group in 1-cyanovinyl acetate is
anticipated to alter these values.

Thermochemical Value for Vinyl .
Units Source
Property Acetate
Standard Enthalpy of
_ o -354.4+1.3 kJ/mol [NIST WebBook][4]
Formation (liquid)
Standard Enthalpy of
) o -2085.7 + 1.3 kJ/mol [NIST WebBook][4]
Combustion (liquid)
Enthalpy of
o 31.4 kJ/mol [NIST WebBooK][5]
Vaporization
Ligquid Heat Capacity
1.969 JI(g-K) [MIDSIS-TROCS][2]

(Cp)
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Experimental Protocols for Thermochemical
Characterization

To determine the thermochemical properties of 1-cyanovinyl acetate, a combination of
calorimetric and effusion-based techniques would be employed. The following sections detail
the appropriate experimental methodologies.

The standard enthalpy of formation (AfH°) can be determined from the enthalpy of combustion
(AcH®), which is measured using a bomb calorimeter.

Experimental Workflow:
Combustion Calorimetry Workflow
Detailed Steps:

o Sample Preparation: A precisely weighed sample of 1-cyanovinyl acetate (typically 0.5-1.0
g) is placed in a quartz or platinum crucible. The crucible is then positioned in a high-
pressure stainless steel vessel known as a "bomb." A small, known amount of distilled water
is added to the bomb to ensure that the water formed during combustion is in the liquid state.
The bomb is then sealed and pressurized with approximately 30 atm of pure oxygen.

o Calorimetry: The sealed bomb is submerged in a known volume of water in an insulated
container (the calorimeter). The system is allowed to reach thermal equilibrium, and the initial
temperature is recorded with high precision (to at least 10~* K). The sample is then ignited
by passing an electric current through a fuse wire in contact with the sample. The
temperature of the water is recorded at regular intervals until it reaches a maximum and then
begins to cool.

o Data Analysis: The heat capacity of the calorimeter is determined by combusting a standard
substance with a known enthalpy of combustion, such as benzoic acid. The temperature rise
observed during the combustion of 1-cyanovinyl acetate is corrected for heat exchange
with the surroundings. The energy equivalent of the calorimeter system is used to calculate
the total heat released. Corrections are made for the energy of combustion of the fuse wire
and for the formation of nitric acid from any residual nitrogen in the bomb. From the
corrected heat of combustion, the standard enthalpy of combustion is calculated. Finally, the

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1194761?utm_src=pdf-body
https://www.benchchem.com/product/b1194761?utm_src=pdf-body
https://www.benchchem.com/product/b1194761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

standard enthalpy of formation is determined using Hess's Law, along with the known
standard enthalpies of formation of the combustion products (COz, H20, and Nz2).

The enthalpy of sublimation (AsubH®) can be determined by measuring the vapor pressure of

the compound as a function of temperature using Knudsen Effusion Mass Spectrometry
(KEMS).

Experimental Workflow:
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KEMS Experimental Workflow

Detailed Steps:
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e Sample Loading and Vacuum: A small amount of solid 1-cyanovinyl acetate is placed in a
Knudsen cell, which is a small, thermostated container with a very small orifice. The cell is
placed in a high-vacuum chamber.

e Heating and Effusion: The Knudsen cell is heated to a series of precisely controlled
temperatures. At each temperature, the molecules of 1-cyanovinyl acetate effuse through
the orifice, forming a molecular beam.

o Detection: The molecular beam is directed into the ion source of a mass spectrometer, which
detects the intensity of the parent molecular ion. The ion intensity is proportional to the vapor
pressure of the substance in the cell.

o Data Analysis: The vapor pressure is measured at several different temperatures. The
enthalpy of sublimation is then determined from the slope of a plot of the natural logarithm of
the vapor pressure versus the inverse of the absolute temperature (a Clausius-Clapeyron

plot).[6]

The heat capacity (Cp) of 1-cyanovinyl acetate can be measured as a function of temperature
using Differential Scanning Calorimetry (DSC).

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Knudsen Effusion Mass Spectrometer (Centre for Atmospheric Science - The University of
Manchester) [cas.manchester.ac.uk]

» To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Properties of 1-Cyanovinyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194761#thermochemical-properties-of-1-
cyanovinyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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